Cas no 1326840-27-0 (2-(3,4-dimethylphenyl)-5-[3-oxo-3-(thiomorpholin-4-yl)propyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-(3,4-dimethylphenyl)-5-[3-oxo-3-(thiomorpholin-4-yl)propyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1326840-27-0
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 5345593
• Update Time: 2025-10-22

2-(3,4-dimethylphenyl)-5-[3-oxo-3-(thiomorpholin-4-yl)propyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylphenyl)-5-[3-oxo-3-(4-thiomorpholinyl)propyl]pyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-(3,4-dimethylphenyl)-5-[3-oxo-3-(thiomorpholin-4-yl)propyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C21H24N4O2S/c1-15-3-4-17(13-16(15)2)18-14-19-21(27)24(7-8-25(19)22-18)6-5-20(26)23-9-11-28-12-10-23/h3-4,7-8,13-14H,5-6,9-12H2,1-2H3
• InChI Key： MOYIQHFOVARWTD-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C)C(C)=C3)=NN1C=CN(CCC(=O)N1CCSCC1)C2=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.1±50.0 °C(Predicted)
• pka: -0.94±0.20(Predicted)

Additional information on 2-(3,4-dimethylphenyl)-5-[3-oxo-3-(thiomorpholin-4-yl)propyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to Compound CAS No. 1326840-27-0: 2-(3,4-Dimethylphenyl)-5-[3-Oxo-3-(Thiomorpholin-4-Yl)Propyl]-4H,5H-Pyrazolo[1,5-a]Pyrazin-4-One

The compound CAS No. 1326840-27-0, also known as 2-(3,4-Dimethylphenyl)-5-[3-Oxo-3-(Thiomorpholin-4-Yl)Propyl]-4H,5H-Pyrazolo[1,5-a]Pyrazin-4-One, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural properties and versatile chemical reactivity. The molecule's structure incorporates a pyrazolo[1,5-a]pyrazine core, substituted with a 3,4-dimethylphenyl group at the 2-position and a 3-oxo-thiomorpholinylpropyl group at the 5-position.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the thiomorpholine moiety introduces interesting electronic properties to the molecule, making it a promising candidate for applications in drug discovery and materials science. Recent studies have highlighted its potential as a bioactive agent due to its ability to interact with key biological targets such as enzymes and receptors.

One of the most notable aspects of this compound is its structural complexity and functional diversity. The pyrazolo[1,5-a]pyrazine ring system is a fused bicyclic structure that provides a rigid framework for various substituents. The substitution pattern in this compound—specifically the placement of the dimethylphenyl and thiomorpholinylpropyl groups—plays a crucial role in determining its physical and chemical properties. These substituents not only influence the molecule's solubility and stability but also contribute to its bioavailability and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and potential interactions with biological systems. For instance, density functional theory (DFT) calculations have revealed that the thiomorpholine group introduces significant electron-donating effects into the molecule, which could enhance its ability to act as a ligand in metalloenzyme inhibition.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a lead compound for developing novel therapeutic agents. Its ability to modulate key cellular pathways makes it an attractive candidate for treating various diseases, including cancer and neurodegenerative disorders. Additionally, its unique electronic properties make it suitable for use in advanced materials such as organic semiconductors and sensors.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. The first step typically involves the preparation of intermediate compounds that are later subjected to coupling reactions under specific conditions. The use of modern synthetic techniques such as microwave-assisted synthesis has significantly improved the efficiency of these reactions.

Furthermore, recent research has focused on understanding the photophysical properties of this compound. Studies using UV-vis spectroscopy have shown that it exhibits strong absorption bands in the visible region due to its extended conjugated system. This property makes it an ideal candidate for applications in optoelectronics and photonics.

In conclusion, CAS No. 1326840-27-0 represents a cutting-edge molecule with immense potential across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond.